Cas no 2411335-15-2 (Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate
• CAS No: 2411335-15-2
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5360720
• PubChem ID: 146099532
• Update Time: 2025-05-21

Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795219
• Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate
• methyl (2E)-3-{[2-(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)ethyl]carbamoyl}prop-2-enoate

• Inchi： 1S/C16H18N4O3/c1-20-13(10-11-17-14(21)8-9-15(22)23-2)18-19-16(20)12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3,(H,17,21)/b9-8+
• InChI Key： JFFBHNQJHOPNJA-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C(=O)OC)NCCC1=NN=C(C2C=CC=CC=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 435
• XLogP3: 0.8
• Topological Polar Surface Area: 86.1

Additional information on Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate

Comprehensive Overview of Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate (CAS No. 2411335-15-2)

The compound Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate, identified by its CAS No. 2411335-15-2, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a 1,2,4-triazole core and an α,β-unsaturated ester moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

One of the most frequently searched questions in the field of organic chemistry is: "What are the applications of 1,2,4-triazole derivatives?" The 1,2,4-triazole scaffold, present in this compound, is renowned for its versatility in drug discovery. It is often associated with antimicrobial, antifungal, and anti-inflammatory activities. Researchers are particularly intrigued by the 4-methyl-5-phenyl substitution pattern in this molecule, as it may enhance binding affinity to biological targets. The ethylamino linker and α,β-unsaturated ester further contribute to its reactivity, making it a candidate for Michael addition reactions—a hot topic in synthetic chemistry.

Another trending topic in the scientific community is the design of small-molecule inhibitors for enzyme modulation. The Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate structure suggests potential interactions with enzymes like kinases or proteases, which are critical in disease pathways. This aligns with the growing demand for targeted therapies in oncology and metabolic disorders. Its CAS No. 2411335-15-2 is often cross-referenced in patents and academic papers focusing on structure-activity relationship (SAR) studies.

From a synthetic perspective, the E-configuration of the double bond in this compound is noteworthy. Users frequently search for "E vs. Z isomers in drug design", highlighting the importance of stereochemistry in bioavailability and potency. The methyl ester group also offers a handle for further derivatization, a strategy commonly employed in prodrug development. These features position the compound as a valuable intermediate in medicinal chemistry campaigns.

Environmental and green chemistry concerns are increasingly shaping research priorities. While this compound is not classified as hazardous, its synthesis may involve atom-efficient protocols to minimize waste—a key focus area for sustainable science. Researchers are exploring catalytic methods to construct the 1,2,4-triazole ring, a subject of numerous recent publications. The CAS No. 2411335-15-2 serves as a benchmark for comparing new synthetic routes.

In the agrochemical sector, triazole derivatives are investigated for their potential as plant growth regulators or pest control agents. The phenyl and methyl substitutions in this molecule could influence its lipophilicity and uptake in plant systems, addressing the demand for eco-friendly crop protection solutions. This aligns with searches like "triazole-based agrochemicals 2024", reflecting industry trends.

Analytical characterization of Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate typically involves HPLC, NMR, and mass spectrometry—techniques central to quality control in chemical manufacturing. The CAS No. 2411335-15-2 is a critical identifier in regulatory documentation and material safety assessments, though the compound itself is not flagged for restrictions.

In conclusion, Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate represents a multifaceted tool for researchers. Its 1,2,4-triazole core and α,β-unsaturated ester functionality open doors to diverse applications, from drug discovery to sustainable agriculture. As the scientific community prioritizes precision medicine and green synthesis, this compound’s CAS No. 2411335-15-2 will likely continue appearing in cutting-edge studies, answering the pressing questions of modern chemistry.